Cas no 28664-37-1 (2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-)
28664-37-1 structure
Product Name:2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
CAS No:28664-37-1
MF:C8H12O3
MW:156.179082870483
CID:267588
PubChem ID:120003
Update Time:2025-04-19
2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl-
- 4-hydroxy-3-methyl-2-propyl-2H-furan-5-one
- 3-Hydroxy-4-methyl-5-propylfuran-2(5H)-one
- 2(5H)-Furanone, 3-hydroxy-4-methyl-5-propyl-
- EINECS 249-138-5
- NS00047767
- 28664-37-1
- DTXSID50885440
- SCHEMBL5359081
-
- Inchi: 1S/C8H12O3/c1-3-4-6-5(2)7(9)8(10)11-6/h6,9H,3-4H2,1-2H3
- InChI Key: RSJIVJVBFQHLPW-UHFFFAOYSA-N
- SMILES: O1C(C(=C(C)C1CCC)O)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.143
- Boiling Point: 324.1°Cat760mmHg
- Flash Point: 147°C
- Refractive Index: 1.497
- PSA: 46.53
2(5H)-Furanone,3-hydroxy-4-methyl-5-propyl- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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